Cas no 93803-25-9 (Pyridinium,2-formyl-1-(3-sulfopropyl)-, inner salt)
93803-25-9 structure
Product Name:Pyridinium,2-formyl-1-(3-sulfopropyl)-, inner salt
CAS No:93803-25-9
MF:C9H11NO4S
MW:229.25294137001
CID:805264
PubChem ID:16205795
Update Time:2025-04-19
Pyridinium,2-formyl-1-(3-sulfopropyl)-, inner salt Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium,2-formyl-1-(3-sulfopropyl)-, inner salt
- 2-formyl-1-(3-sulphonatopropyl)pyridinium
- 3-(2-formylpyridin-1-ium-1-yl)propane-1-sulfonate
- Pyridinium, 2-formyl-1-(3-sulfopropyl)-, inner salt
- NS00064193
- DTXSID001224059
- EINECS 298-295-6
- 2-FORMYL-1-(3-SULFONATOPROPYL)PYRIDINIUM
- 93803-25-9
-
- Inchi: 1S/C9H11NO4S/c11-8-9-4-1-2-5-10(9)6-3-7-15(12,13)14/h1-2,4-5,8H,3,6-7H2
- InChI Key: XNYJHHBIOBNSOL-UHFFFAOYSA-N
- SMILES: S(CCC[N+]1C=CC=CC=1C=O)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 229.04087901g/mol
- Monoisotopic Mass: 229.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 86.5Ų
Pyridinium,2-formyl-1-(3-sulfopropyl)-, inner salt Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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